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Compound of Interest

Compound Name: CPI-4203

Cat. No.: B606797

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling
of stock solutions of CPI-4203, a potent KDM5A inhibitor. Adherence to these guidelines is
crucial for ensuring the stability, and consistent performance of the compound in downstream
applications.

Chemical Properties of CPI1-4203

A summary of the key chemical properties of CPI-4203 is presented in the table below. This
information is essential for accurate preparation of stock solutions.

Property Value References
Molecular Weight 278.31 g/mol [1112][3]
Formula C16H14N4O [1112][31[4]
CAS Number 1628214-07-2 [21(31[5]
Purity 299.0% [2][3]

Form Solid Powder [2]

Solubility Soluble in DMSO [11[31[5]

ICso 250 nM (for KDM5A) [1][21[4]
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Experimental Protocol: Preparation of a 10 mM CPI-
4203 Stock Solution

This protocol outlines the steps for preparing a 10 mM stock solution of CPI1-4203 in Dimethyl
Sulfoxide (DMSO).

Materials:

CPI1-4203 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Optional: Sonicator or water bath

Procedure:

» Acclimatization: Before opening, allow the vial of CPI1-4203 powder to equilibrate to room
temperature for at least 15-20 minutes. This prevents the condensation of moisture, which
can affect the compound's stability and solubility.

Weighing: Tare a clean, dry microcentrifuge tube or vial on a calibrated analytical balance.
Carefully weigh the desired amount of CPI-4203 powder. For example, to prepare 1 mL of a
10 mM stock solution, weigh out 2.78 mg of CPI-4203.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the
CPI-4203 powder. To continue the example, add 1 mL of DMSO to the 2.78 mg of CPI-4203.
It is recommended to use newly opened DMSO as it is hygroscopic, and absorbed water can
impact solubility[1].
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» Dissolution: Securely cap the vial and vortex thoroughly until the powder is completely
dissolved. If the compound does not readily dissolve, brief sonication or warming in a water
bath (not exceeding 40°C) may be necessary to facilitate dissolution[1]. Visually inspect the

solution to ensure there are no visible particulates.

» Aliquoting: To avoid repeated freeze-thaw cycles that can lead to degradation of the
compound, it is highly recommended to aliquot the stock solution into smaller, single-use
volumes in sterile microcentrifuge tubes[1].

o Storage: Store the aliquoted stock solutions at -20°C for short-term storage (up to 1 month)
or at -80°C for long-term storage (up to 6 months)[1]. Clearly label all aliquots with the
compound name, concentration, date of preparation, and solvent.

Workflow for CPI-4203 Stock Solution Preparation
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Caption: Workflow for the preparation, storage, and use of CPI-4203 stock solution.
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Calculations for Stock Solution Preparation

The following table provides the mass of CPI-4203 required to prepare various volumes of
different stock solution concentrations.

Desired Concentration

(mM) Volume of DMSO Mass of CPI-4203 (mg)
1 1mL 0.278

5 1mL 1.39

10 1mL 2.78

25 1mL 6.95

1 5mL 1.39

5 5mL 6.95

10 5mL 13.9

25 5mL 34.75

Note: The maximum solubility of CPI-4203 in DMSO is approximately 25 mg/mL (89.83 mM)[1].
Do not attempt to prepare stock solutions at concentrations exceeding this limit.

Safety Precautions

e CPI-4203 is intended for research use only.

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves, when handling this compound.

+ Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.
o Consult the Safety Data Sheet (SDS) for comprehensive safety information.

By following these application notes and protocols, researchers can ensure the accurate and
reliable preparation of CPI1-4203 stock solutions for their experimental needs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b606797#how-to-prepare-a-stock-solution-of-cpi-4203]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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